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Compound of Interest

Compound Name:
(3-Butoxy-5-formylphenyl)boronic

acid

Cat. No.: B1284296 Get Quote

CAS Number: 1072951-70-2

This technical guide provides an in-depth overview of (3-Butoxy-5-formylphenyl)boronic
acid, a versatile reagent in organic synthesis. The document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, synthesis, and applications, with a focus on its role in the formation of carbon-

carbon bonds.

Chemical and Physical Properties
(3-Butoxy-5-formylphenyl)boronic acid is a bifunctional organic compound containing both a

boronic acid group and an aldehyde functional group. This unique structure makes it a valuable

building block in medicinal chemistry and materials science. The butoxy group enhances its

solubility in organic solvents, a desirable characteristic for many chemical reactions.
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Property Value

CAS Number 1072951-70-2[1][2]

Molecular Formula C₁₁H₁₅BO₄[3]

Molecular Weight 222.05 g/mol

Appearance White to off-white solid (presumed)

Solubility Soluble in many organic solvents

Synthesis
The synthesis of arylboronic acids, including (3-Butoxy-5-formylphenyl)boronic acid,

typically involves the reaction of an organometallic reagent (such as a Grignard or

organolithium reagent) with a trialkyl borate. Given the presence of the reactive formyl group, a

protection strategy is often necessary to prevent unwanted side reactions.

A general synthetic pathway could involve the following logical steps:
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Caption: A logical workflow for the synthesis of (3-Butoxy-5-formylphenyl)boronic acid.

Applications in Organic Synthesis
The primary application of (3-Butoxy-5-formylphenyl)boronic acid is in palladium-catalyzed

cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction is a powerful

tool for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl

compounds.[4][5][6] The presence of the formyl group offers a site for further chemical

transformations, allowing for the creation of complex molecules.

Suzuki-Miyaura Coupling
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The Suzuki-Miyaura coupling involves the reaction of an organoboron compound (in this case,

(3-Butoxy-5-formylphenyl)boronic acid) with an organic halide or triflate in the presence of a

palladium catalyst and a base.[6]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general framework for the use of (3-Butoxy-5-formylphenyl)boronic
acid in a Suzuki-Miyaura coupling reaction. Reaction conditions may need to be optimized for

specific substrates.

Materials:

(3-Butoxy-5-formylphenyl)boronic acid

Aryl halide (e.g., aryl bromide or iodide)

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

Solvent (e.g., Toluene, Dioxane, DMF, with water)

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a reaction vessel, add (3-Butoxy-5-formylphenyl)boronic acid (1.2 equivalents), the

aryl halide (1.0 equivalent), and the base (2.0-3.0 equivalents).

Purge the vessel with an inert gas (N₂ or Ar) for 10-15 minutes.

Add the solvent system (e.g., a 4:1 mixture of an organic solvent and water).

Degas the solution by bubbling the inert gas through it for another 10-15 minutes.

Add the palladium catalyst (0.01-0.05 equivalents) to the reaction mixture.
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Heat the reaction to the desired temperature (typically 80-110 °C) and monitor its progress

by a suitable analytical technique (e.g., TLC or GC-MS).

Upon completion, cool the reaction to room temperature.

Perform an aqueous workup by adding water and extracting the product with an organic

solvent (e.g., ethyl acetate).

Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄),

filter, and concentrate under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography on silica gel.
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Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.
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Biological Relevance and Signaling Pathways
While direct studies on the biological activity of (3-Butoxy-5-formylphenyl)boronic acid are

not readily available in the public domain, its structural motifs are of significant interest in drug

discovery. Boronic acids are a class of compounds known to exhibit a range of biological

activities, with some derivatives being investigated as enzyme inhibitors. For instance, the

boronic acid moiety can form reversible covalent bonds with active site serine or threonine

residues in proteases.

The formylphenyl group is also a common feature in biologically active molecules. The

aldehyde can participate in the formation of Schiff bases with amines, a reaction that can be

relevant in biological systems. Derivatives of formylphenylboronic acids have been evaluated

for their cytotoxic and cell migration effects, suggesting potential applications in cancer

research and wound healing.[7]

The biaryl structures synthesized using this boronic acid are prevalent scaffolds in many

pharmaceuticals. Therefore, (3-Butoxy-5-formylphenyl)boronic acid serves as a crucial

starting material for the synthesis of compounds that may interact with various biological

targets and signaling pathways. Further research is needed to elucidate the specific biological

effects of this compound and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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